Cas no 857070-96-3 (3-cis-2,6-dimethyl-4-morpholinyl-1-propanamine)

3-cis-2,6-dimethyl-4-morpholinyl-1-propanamine structure
857070-96-3 structure
Product Name:3-cis-2,6-dimethyl-4-morpholinyl-1-propanamine
CAS No:857070-96-3
MF:C9H20N2O
MW:172.267902374268
MDL:MFCD18381930
CID:1088340
PubChem ID:25323614
Update Time:2025-04-20

3-cis-2,6-dimethyl-4-morpholinyl-1-propanamine Chemical and Physical Properties

Names and Identifiers

    • 3-((2R,6S)-2,6-Dimethylmorpholino)propan-1-amine
    • [1-(3-CHLORO-PHENYL)-3-PYRROLIDIN-1-YL-PROPYL]-METHYL-AMINE
    • 3-[(2R*,6S*)-2,6-dimethyl-4-morpholinyl]-1-propanamine(SALTDATA: FREE)
    • 3-[(2R,6S)-2,6-dimethylmorpholin-4-yl]propan-1-amine
    • 3-[CIS-2,6-DIMETHYL-4-MORPHOLINYL]-1-PROPANAMINE
    • MFCD18381930
    • 3-[(2S,6R)-2,6-dimethylmorpholin-4-yl]propan-1-amine
    • 857070-96-3
    • CS-0365410
    • SCHEMBL8285805
    • BS-38485
    • 3-((2S,6R)-2,6-dimethylmorpholino)propan-1-amine
    • 3-[(2R*,6S*)-2,6-Dimethyl-4-morpholinyl]-1-propanamine
    • 3-(cis-2,6-Dimethyl-4-morpholinyl)-1-propanamine
    • AKOS006317746
    • 3-cis-2,6-dimethyl-4-morpholinyl-1-propanamine
    • MDL: MFCD18381930
    • Inchi: 1S/C9H20N2O/c1-8-6-11(5-3-4-10)7-9(2)12-8/h8-9H,3-7,10H2,1-2H3/t8-,9+
    • InChI Key: NIFZHABTMWBHTG-DTORHVGOSA-N
    • SMILES: O1[C@@H](C)CN(CCCN)C[C@H]1C

Computed Properties

  • Exact Mass: 172.157563266g/mol
  • Monoisotopic Mass: 172.157563266g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 120
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 38.5Ų

Experimental Properties

  • Density: 0.9±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 248.7±25.0 °C at 760 mmHg
  • Flash Point: 104.2±23.2 °C
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

3-cis-2,6-dimethyl-4-morpholinyl-1-propanamine Security Information

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